Cas no 1806046-26-3 (Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate)

Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate is a fluorinated pyridine derivative with a unique trifluoromethoxy substitution at the 3-position, enhancing its electronic and steric properties. The compound features a hydroxyl group at the 5-position and a methoxy group at the 4-position, contributing to its potential reactivity in pharmaceutical and agrochemical applications. The ethyl ester moiety at the 2-position improves solubility and facilitates further synthetic modifications. Its trifluoromethoxy group offers metabolic stability and lipophilicity, making it valuable in drug discovery for optimizing pharmacokinetic profiles. The structural diversity of this compound allows for versatile applications in medicinal chemistry, particularly as an intermediate for bioactive molecules targeting CNS or inflammation-related pathways.
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate structure
1806046-26-3 structure
Product Name:Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
CAS No:1806046-26-3
MF:C11H12F3NO5
MW:295.211894035339
CID:4832040
Update Time:2025-07-02

Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
    • Inchi: 1S/C11H12F3NO5/c1-3-19-8(17)4-6-9(20-11(12,13)14)10(18-2)7(16)5-15-6/h5,16H,3-4H2,1-2H3
    • InChI Key: GFSZBSSPLDOBFO-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(C(=CN=C1CC(=O)OCC)O)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 326
  • XLogP3: 1.8
  • Topological Polar Surface Area: 77.9

Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029095674-1g
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
1806046-26-3 97%
1g
$1,490.00 2022-04-01

Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Related Literature

Additional information on Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

Recent Advances in the Study of Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806046-26-3)

Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806046-26-3) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and hydroxy-methoxy substitutions, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties to explore its full therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic optimization of Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate. The researchers developed a high-yield, scalable synthesis route that improved the overall efficiency and purity of the compound. Key modifications included the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group and optimized esterification conditions to enhance the yield of the final product. These advancements are critical for facilitating future preclinical and clinical studies.

In another groundbreaking study, the compound's anti-inflammatory properties were explored in vitro and in vivo. The results demonstrated that Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into its antimicrobial activity revealed broad-spectrum efficacy against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These results highlight its potential as a novel antibiotic candidate, especially in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the development of Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its transition from bench to bedside.

In conclusion, Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate represents a promising scaffold for drug development, with demonstrated efficacy in multiple therapeutic areas. Ongoing research aims to optimize its pharmacological properties and explore its potential in combination therapies. As the scientific community continues to unravel its mechanisms and applications, this compound may soon emerge as a cornerstone in the next generation of chemotherapeutic and anti-inflammatory agents.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.